Cas no 650606-63-6 (2-Pyridinecarboxaldehyde, 5-[(trimethylsilyl)ethynyl]-)

• Product Name: 2-Pyridinecarboxaldehyde, 5-[(trimethylsilyl)ethynyl]-
• CAS No: 650606-63-6
• MF: C₁₁H₁₃NOSi
• MW: 203.312523603439
• CID: 408765
• PubChem ID: 11401448
• Update Time: 2025-04-19

2-Pyridinecarboxaldehyde, 5-[(trimethylsilyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxaldehyde, 5-[(trimethylsilyl)ethynyl]-
• 2-formyl-5-(trimethylsilylethynyl)pyridine
• 5-(2-trimethylsilylethynyl)pyridine-2-carbaldehyde
• DTXSID60464720
• JCQNKUBVOFBAJF-UHFFFAOYSA-N
• AB69002
• 5-((TRIMETHYLSILYL)ETHYNYL)PICOLINALDEHYDE
• 650606-63-6
• SCHEMBL578670
• AMY7092

• Inchi： 1S/C11H13NOSi/c1-14(2,3)7-6-10-4-5-11(9-13)12-8-10/h4-5,8-9H,1-3H3
• InChI Key： JCQNKUBVOFBAJF-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=NC(C=O)=CC=1)(C)(C)C

Computed Properties

• Exact Mass: 203.07669
• Monoisotopic Mass: 203.076640573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96